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Compound of Interest

Compound Name: Disulfoton sulfone

Cat. No.: B150065

ABSTRACT: This application note presents a detailed protocol for the sensitive and selective
guantification of Disulfoton sulfone, a major metabolite of the organophosphate pesticide
Disulfoton, in various matrices using Ultra-High-Performance Liquid Chromatography coupled
with tandem Mass Spectrometry (UHPLC-MS/MS). The described methodology, including
sample preparation, chromatographic separation, and mass spectrometric detection, is suitable
for researchers, scientists, and professionals in the fields of food safety, environmental
monitoring, and drug development.

Introduction

Disulfoton is a highly toxic organophosphate pesticide used to control a variety of pests on
crops.[1] Its metabolite, Disulfoton sulfone, is of significant toxicological concern and its
presence in food and environmental samples is strictly regulated. Therefore, a robust and
sensitive analytical method is crucial for its accurate determination. This application note details
a validated UHPLC-MS/MS method for the analysis of Disulfoton sulfone.

Experimental
Sample Preparation: QUEChERS Method

A modified QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is
employed for the extraction of Disulfoton sulfone from complex matrices.[2]

Protocol:
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» Weigh 5.0 g of the homogenized sample into a 50 mL centrifuge tube.[1]

e For dry samples like wheat or coffee beans, add 5 mL of water to moisten the sample.[1]
e Add 10 mL of acetonitrile to the tube.

o Vortex the mixture for 10 minutes.[1]

e Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.[1]

» Vortex for 1 minute and then centrifuge at 4000 rpm for 5 minutes.

o Transfer a 1.5 mL aliquot of the supernatant (acetonitrile layer) into a 2 mL microcentrifuge
tube containing 50 mg of primary secondary amine (PSA) and 50 mg of C18 sorbent for
dispersive solid-phase extraction (d-SPE) cleanup.[1]

e Vortex for 1 minute and centrifuge at 10,000 rpm for 5 minutes.

« Filter the supernatant through a 0.22 um syringe filter into an autosampler vial for UHPLC-
MS/MS analysis.

UHPLC-MS/MS Analysis

The chromatographic separation and detection of Disulfoton sulfone are performed on a
UHPLC system coupled to a triple quadrupole mass spectrometer.

Instrumentation:

o UHPLC System: Agilent 1290 Infinity Il LC system or equivalent[3]

o Mass Spectrometer: Agilent 6490 Triple Quadrupole LC/MS or equivalent[3]
» lon Source: Electrospray lonization (ESI) in positive mode[1]

UHPLC Conditions:
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Parameter Value

Thermo Syncronis C18 (150 mm x 2.1

Column

mm, 5 pym) or equivalent[1]
Mobile Phase A Water with 0.1% Formic Acid
Mobile Phase B Acetonitrile with 0.1% Formic Acid
Flow Rate 0.2 mL/min[4]
Injection Volume 2 pL[1]
Column Temperature 40 °CJ[1]

| Gradient Elution | Start at 5% B, ramp to 98% B over 13.5 min, hold for 3 min, then return to
initial conditions.[4][5] |

MS/MS Parameters: Multiple Reaction Monitoring (MRM) is used for the selective and sensitive
detection of Disulfoton sulfone.[1][3]

Collision Energy

Analyte Precursor lon (m/z) Product lon (m/z) V)
Disulfoton sulfone 307.0 96.9 36
Disulfoton sulfone 307.0 125.1 20

Quantitative Data Summary

The method was validated for linearity, limit of detection (LOD), and limit of quantification

(LOQ).
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Parameter

Result

Linearity Range

2.0 - 200.0 pg/L[1]

Correlation Coefficient (R?)

> 0.9981[1]

Limit of Detection (LOD)

0.02 - 2.0 ng/kg[1]

Limit of Quantification (LOQ)

5.0 po/kg[1]

Experimental Workflow Diagram
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Figure 1. UHPLC-MS/MS Workflow for Disulfoton Sulfone Analysis

Click to download full resolution via product page

Caption: Figure 1. UHPLC-MS/MS Workflow for Disulfoton Sulfone Analysis
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Conclusion

The described UHPLC-MS/MS method provides a reliable and sensitive approach for the
determination of Disulfoton sulfone in various samples. The combination of a streamlined
sample preparation procedure and the high selectivity of tandem mass spectrometry ensures
accurate quantification at trace levels, meeting the stringent requirements for food and
environmental safety monitoring.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b150065?utm_src=pdf-body
https://www.benchchem.com/product/b150065?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/35080159/
https://pubmed.ncbi.nlm.nih.gov/35080159/
https://pubmed.ncbi.nlm.nih.gov/35080159/
https://www.agilent.com/cs/library/applications/5991-3728EN.pdf
https://www.agilent.com/cs/library/applications/5991-7193EN.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11545108/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11545108/
https://www.mdpi.com/2304-8158/13/21/3503
https://www.benchchem.com/product/b150065#uhplc-ms-ms-analysis-of-disulfoton-sulfone
https://www.benchchem.com/product/b150065#uhplc-ms-ms-analysis-of-disulfoton-sulfone
https://www.benchchem.com/product/b150065#uhplc-ms-ms-analysis-of-disulfoton-sulfone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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